Cas no 226991-18-0 ((5S)-5-(phenylMethyl)-2-Pyrrolidinone)

(5S)-5-(Phenylmethyl)-2-pyrrolidinone is a chiral lactam derivative characterized by a phenylmethyl substituent at the 5-position of the pyrrolidinone ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its stereospecific (S)-configuration makes it useful for enantioselective applications, including asymmetric synthesis and chiral auxiliary frameworks. The phenylmethyl group enhances its versatility in functionalization reactions, such as alkylation or hydrogenation. With a stable lactam core, it offers reliable reactivity under controlled conditions. This compound is typically employed in research and development settings, where high purity and precise stereochemistry are critical. Storage under inert conditions is recommended to maintain stability.
(5S)-5-(phenylMethyl)-2-Pyrrolidinone structure
226991-18-0 structure
Product Name:(5S)-5-(phenylMethyl)-2-Pyrrolidinone
CAS No:226991-18-0
MF:C11H13NO
MW:175.227022886276
CID:2466087
Update Time:2025-06-30

(5S)-5-(phenylMethyl)-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

    • (5S)-5-(phenylMethyl)-2-Pyrrolidinone
    • Inchi: 1S/C11H13NO/c13-11-7-6-10(12-11)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,12,13)/t10-/m0/s1
    • InChI Key: UJTLWBQZNAXBAQ-JTQLQIEISA-N
    • SMILES: N1[C@H](CC2=CC=CC=C2)CCC1=O

Experimental Properties

  • Density: 1.098±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 57-58 ºC (ethyl ether )
  • Solubility: Slightly soluble (1.2 g/l) (25 º C),

(5S)-5-(phenylMethyl)-2-Pyrrolidinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM559255-1g
(5S)-5-(Phenylmethyl)-2-pyrrolidinone
226991-18-0 95%+
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$1064 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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(5S)-5-(Phenylmethyl)-2-pyrrolidinone
226991-18-0 98%
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AN HUI ZE SHENG Technology Co., Ltd.
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(5S)-5-(Phenylmethyl)-2-pyrrolidinone
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¥1395.00 2023-09-15
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